Cas no 1806052-06-1 (2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine
• CAS No: 1806052-06-1
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4860227
• Update Time: 2025-05-24

2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-5-3(8)4(11)2(1-12-5)6(9)10/h1,6H
• InChI Key： UNZYBXSLIGRMBX-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine

Introduction to 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1806052-06-1)

2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1806052-06-1) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, difluoromethyl, fluorine, and iodine substituents, which endow it with a wide range of chemical and biological properties. The structural complexity of 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine makes it an attractive starting material for the synthesis of various bioactive molecules and drug candidates.

The development of novel therapeutic agents often relies on the availability of robust and diverse chemical building blocks. 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine fits this criterion perfectly due to its multiple reactive sites. The bromine and iodine atoms can be readily substituted through various cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, allowing for the introduction of a wide array of functional groups. Additionally, the difluoromethyl group imparts unique electronic and steric properties, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of the resulting compounds.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve drug-like properties. The presence of fluorine atoms in 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine not only enhances its metabolic stability but also alters its lipophilicity and binding affinity to target proteins. These properties make it an ideal candidate for the development of potent and selective inhibitors or agonists for various therapeutic targets.

The synthetic accessibility of 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine has been extensively studied in the literature. One notable approach involves the sequential introduction of the bromo, difluoromethyl, fluoro, and iodo substituents onto a pyridine scaffold. This multi-step synthesis typically involves a combination of halogenation reactions, nucleophilic substitutions, and metal-catalyzed transformations. The efficiency and selectivity of these reactions are crucial for obtaining high yields and purity of the final product.

Beyond its synthetic utility, 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine has shown promise in several biological applications. For instance, it has been used as a key intermediate in the synthesis of potent inhibitors for kinases, G protein-coupled receptors (GPCRs), and other important drug targets. The ability to fine-tune the structure through strategic modifications has led to the identification of lead compounds with improved potency and selectivity compared to their non-fluorinated counterparts.

In addition to its role in small molecule drug discovery, 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine has also found applications in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The iodine atom can be readily replaced with radioisotopes such as iodine-124 or iodine-131, enabling the visualization and quantification of specific biological processes in vivo. This dual functionality as both a synthetic intermediate and a radiolabeled tracer underscores its versatility in pharmaceutical research.

The safety profile of 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine is an important consideration for its use in medicinal chemistry. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential for forming toxic byproducts during synthesis or storage. Standard laboratory safety protocols should be followed to ensure safe handling and disposal.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1806052-06-1) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents and imaging tracers. Ongoing research continues to explore new applications and optimizations for this versatile molecule, further solidifying its importance in the field.